Cas no 2229436-63-7 (1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol)

• Product Name: 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol
• CAS No: 2229436-63-7
• MF: C₈H₆Cl₂FNO
• MW: 222.043743610382
• CID: 6376690
• PubChem ID: 165639602
• Update Time: 2025-11-01

1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol
• 2229436-63-7
• EN300-1975782

• Inchi： 1S/C8H6Cl2FNO/c9-6-4(8(13)1-2-8)3-5(11)7(10)12-6/h3,13H,1-2H2
• InChI Key： ALMZITYMBXUCTK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1(CC1)O

Computed Properties

• Exact Mass: 220.9810474g/mol
• Monoisotopic Mass: 220.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol

Research Briefing on 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol (CAS: 2229436-63-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol (CAS: 2229436-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a fluoropyridine core and a cyclopropanol moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antiviral and anticancer drug development.

Structural analysis reveals that the presence of both fluorine and chlorine atoms on the pyridine ring enhances the compound's metabolic stability and membrane permeability, while the cyclopropanol group contributes to its conformational rigidity. These characteristics have been exploited in recent medicinal chemistry campaigns to develop targeted inhibitors of viral proteases and protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for SARS-CoV-2 main protease inhibitors, showing improved binding affinity compared to earlier analogs.

Recent synthetic methodology developments have significantly improved the production efficiency of 1-(2,6-dichloro-5-fluoropyridin-3-yl)cyclopropan-1-ol. A 2024 Nature Protocols paper detailed a novel catalytic system for its asymmetric synthesis, achieving >99% enantiomeric excess while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production and has facilitated its broader application in pharmaceutical research.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for derivatives of this compound. The fluoropyridine core appears crucial for target engagement with several disease-relevant enzymes, while modifications to the cyclopropanol moiety can dramatically alter selectivity profiles. Current clinical development programs include several candidates derived from this scaffold, with one Phase I trial investigating its potential in treating resistant bacterial infections showing promising preliminary results.

Future research directions for 2229436-63-7 and its derivatives include exploration of its application in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. The compound's unique combination of stability and reactivity makes it particularly suitable for these emerging therapeutic modalities. Additionally, computational studies are underway to predict novel biological targets that might be addressed by this chemical scaffold, potentially expanding its therapeutic applications beyond current indications.